Cas no 1804861-51-5 (3-Cyano-5-formyl-4-methylbenzoic acid)

• Product Name: 3-Cyano-5-formyl-4-methylbenzoic acid
• CAS No: 1804861-51-5
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 5002361
• Update Time: 2025-10-30

3-Cyano-5-formyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-formyl-4-methylbenzoic acid

• Inchi： 1S/C10H7NO3/c1-6-8(4-11)2-7(10(13)14)3-9(6)5-12/h2-3,5H,1H3,(H,13,14)
• InChI Key： BCADXUFJUSMZTB-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C(C)=C(C=O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 1
• Topological Polar Surface Area: 78.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-Cyano-5-formyl-4-methylbenzoic acid

Professional Introduction to 3-Cyano-5-formyl-4-methylbenzoic Acid (CAS No. 1804861-51-5)

3-Cyano-5-formyl-4-methylbenzoic acid, with the CAS number 1804861-51-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications ranging from drug development to biochemical studies. The presence of both cyano and formyl functional groups makes it a versatile intermediate, facilitating diverse chemical transformations that are crucial for synthesizing complex molecules.

The< strong>cyano group at the third position and the< strong>formyl group at the fifth position of the benzoic acid core contribute to its reactivity and utility. These functional groups are particularly valuable in medicinal chemistry due to their ability to participate in condensation reactions, nucleophilic additions, and other synthetic pathways. The< strong>methyl substituent at the fourth position further enhances its structural diversity, allowing for fine-tuning of electronic and steric properties, which is essential for optimizing biological activity.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>3-Cyano-5-formyl-4-methylbenzoic acid. Its derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that certain analogs of this compound exhibit significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key targets in managing chronic inflammatory diseases. The< strong>formyl group, in particular, has been shown to be a critical moiety in designing molecules that can interact with biological targets through hydrogen bonding or Schiff base formation.

The< strong>cyano group adds another layer of functionality, enabling further derivatization into amides or carboxamides through hydrolysis or reaction with amines. These derivatives have shown promise in preclinical studies as modulators of protein-protein interactions and as probes for understanding cellular signaling pathways. The< strong>methyl group, while less reactive compared to the cyano and formyl groups, plays a crucial role in determining the overall solubility and bioavailability of the compound, making it an important factor in drug design.

The synthesis of< strong>3-Cyano-5-formyl-4-methylbenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the formylation of methyl benzoate followed by cyanation, or direct functionalization of appropriately substituted benzoic acids. Advanced techniques such as catalytic hydrogenation and transition metal-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency and selectivity.

The compound's structural framework makes it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically varying the substituents on the benzoic acid core, researchers can gain insights into how different functional groups influence biological activity. This approach has been particularly useful in identifying lead compounds for further development into novel therapeutic agents. The< strong>formyl,< strong>cyano, and< strong>methyl groups provide multiple points for modification, allowing for the creation of a diverse library of compounds that can be screened for desired pharmacological effects.

In addition to its pharmaceutical applications, 3-Cyano-5-formyl-4-methylbenzoic acid has found utility in biochemical research. Its derivatives have been used as substrates or inhibitors in enzymatic assays, helping researchers understand the mechanisms of various metabolic pathways. The compound's ability to undergo selective modifications also makes it a valuable tool for studying enzyme kinetics and substrate specificity.

The latest research trends indicate that< strong>3-Cyano-5-formyl-4-methylbenzoic acid is being explored in combination with other bioactive molecules to develop synergistic therapeutic strategies. For example, studies have shown that its derivatives can enhance the efficacy of existing drugs when used in conjunction with them. This approach leverages the unique properties of each molecule to achieve a greater therapeutic effect than would be possible with individual agents.

The future prospects for< strong>3-Cyano-5-formyl-4-methylbenzoic acid are promising, with ongoing research aimed at expanding its applications in drug discovery and biochemical studies. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the identification of new derivatives with improved pharmacological profiles. Additionally, efforts are underway to develop more sustainable synthetic methods that minimize waste and reduce environmental impact.

In conclusion,< strong>3-Cyano-5-formyl-4-methylbenzoic acid(CAS No. 1804861-51-5) is a multifaceted compound with significant potential in pharmaceutical research and biochemical applications. Its unique structural features, combined with its reactivity and versatility as an intermediate, make it a valuable tool for developing new drugs and understanding complex biological processes. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow even further.